molecular formula C12H17NO3 B8287255 Benzyl isopropoxy(methyl)carbamate

Benzyl isopropoxy(methyl)carbamate

Cat. No.: B8287255
M. Wt: 223.27 g/mol
InChI Key: QEDUZTVFVIWBIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl isopropoxy(methyl)carbamate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

benzyl N-methyl-N-propan-2-yloxycarbamate

InChI

InChI=1S/C12H17NO3/c1-10(2)16-13(3)12(14)15-9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3

InChI Key

QEDUZTVFVIWBIA-UHFFFAOYSA-N

Canonical SMILES

CC(C)ON(C)C(=O)OCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ACE® pressure tube was charged with benzyl isopropoxycarbamate (4.98 g, 23.80 mmol), anhydrous K2CO3 (4.94 g, 35.70 mmol), methyl iodide (6.7 mL, 107.10), and anhydrous acetone (30 mL). The reaction mixture was heated at 70° C. for 24 h. The reaction mixture was filtered, and the acetone was evaporated. The resulting slurry was dissolved in EtOAc, washed with water (3×50 mL), dried (Na2SO4), and filtered. The solvent was removed to yield benzyl isopropoxy(methyl)carbamate (4.96 g, 93%). 400 MHz 1H-NMR (DMSO-d6, ppm) 7.41-7.30 (5H, m), 5.12 (2H, s), 4.08 (1H, septet, J=6.2 Hz), 3.08 (3H, s), 1.12 (6H, d, J=6.2 Hz).
Quantity
4.98 g
Type
reactant
Reaction Step One
Name
Quantity
4.94 g
Type
reactant
Reaction Step One
Quantity
6.7 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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